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Compound of Interest

Compound Name: Piracetam-d6

Cat. No.: B10823323 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential technical information regarding the solubility and optimal

storage conditions for Piracetam-d6. The following sections detail its solubility in various

solvents, recommended long-term and short-term storage protocols, and a logical workflow for

its handling to ensure compound integrity and experimental accuracy.

Physicochemical Properties of Piracetam-d6
Piracetam-d6 is the deuterated analog of Piracetam, a nootropic agent. The inclusion of

deuterium isotopes makes it a valuable internal standard for pharmacokinetic and metabolic

studies, particularly in mass spectrometry-based quantification of Piracetam.

Property Value

Chemical Name 2-oxo-1-pyrrolidine-3,3,4,4,5,5-d6-acetamide

Molecular Formula C₆H₄D₆N₂O₂

Molecular Weight 148.2 g/mol

Form Solid

Purity ≥99% deuterated forms (d1-d6)[1]
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Solubility Profile
The solubility of Piracetam-d6 is a critical factor for the preparation of stock solutions and

experimental assays. The available data indicates its solubility in several common laboratory

solvents.

Quantitative Solubility Data for Piracetam (Non-deuterated)

While specific quantitative data for Piracetam-d6 is not readily available, the solubility of the

parent compound, Piracetam, provides a strong indication of the expected solubility for its

deuterated analog.

Solvent Concentration Molarity Reference

DMSO 72 mg/mL 506.47 mM [2]

Water 72 mg/mL 506.47 mM [2]

Ethanol Insoluble - [2]

Qualitative Solubility Data for Piracetam-d6

Solvent Solubility Reference

DMSO Soluble [1]

Methanol Soluble [1]

Water Soluble [1]

A study on Piracetam Form III, the thermodynamically stable polymorph, demonstrated that its

solubility in various organic solvents is positively correlated with the polarity and acidity of the

solvent.[3] As the number of carbons in n-alcohols increases, the solubility of Piracetam

decreases.[3]

Storage and Stability
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Proper storage of Piracetam-d6 is crucial to maintain its chemical integrity and isotopic purity

over time.

Recommended Storage Conditions

Parameter Condition Notes

Long-Term Storage (Solid) -20°C[1]

The solid form is stable for at

least 4 years when stored at

this temperature.[1]

Shipping Room Temperature
May vary for international

shipping.[1]

Solution Storage Do not store above 25°C[4][5]

For short-term use. For longer-

term storage of solutions, it is

advisable to aliquot and freeze

at -20°C or -80°C.

General Handling
Cool, dry, well-ventilated

area[6]

Store in original, tightly sealed

containers.[6][7] Protect from

physical damage.[6]

Inert Atmosphere
Recommended for deuterated

compounds

To avoid isotopic exchange

and contamination, especially

when handling solutions.[8]

Experimental Protocols: A General Guideline for
Solubility Determination
While a specific, detailed experimental protocol for determining the solubility of Piracetam-d6
was not found in the searched literature, a general gravimetric method can be employed.

Gravimetric Solubility Determination Protocol

Equilibration: Add an excess amount of solid Piracetam-d6 to a known volume of the solvent

of interest in a sealed vial.
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Saturation: Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48

hours) to ensure equilibrium is reached and the solution is saturated.

Separation: Centrifuge the saturated solution to pellet the excess, undissolved solid.

Sampling: Carefully withdraw a precise volume of the clear supernatant.

Evaporation: Evaporate the solvent from the sampled supernatant under a stream of inert

gas or in a vacuum oven at a temperature that will not degrade the compound.

Quantification: Weigh the remaining solid residue.

Calculation: Calculate the solubility in mg/mL or mol/L based on the mass of the residue and

the volume of the supernatant sampled.

Visualization of Handling and Storage Workflow
The following diagram illustrates the recommended workflow for the handling and storage of

Piracetam-d6 to ensure its stability and proper use in a research setting.
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Receiving and Initial Storage

Solution Preparation

Solution Storage and Use

Receive Piracetam-d6 (Solid)
(Shipped at Room Temperature)

Inspect Container for Damage

Store Solid at -20°C
(Long-term Storage)

Weigh Solid Piracetam-d6
(Under Inert Atmosphere if possible)

Dissolve in Appropriate Solvent
(e.g., DMSO, Methanol, Water)

Vortex/Sonicate to Ensure
Complete Dissolution

Use Solution Immediately Short-term Storage
(≤ 25°C, Tightly Sealed) Aliquot into Small Volumes

Long-term Solution Storage
(-20°C or -80°C)

Click to download full resolution via product page

Caption: Recommended workflow for receiving, preparing, and storing Piracetam-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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